Cas no 3089-55-2 (Benzyl octyl adipate)

Benzyl octyl adipate Properties

Names and Identifiers

• Benzyl octyl adipate
• Hexanedioic acid,1-octyl 6-(phenylmethyl) ester
• SCHEMBL772826
• DTXSID20184896
• Hexanedioic acid, 1-octyl 6-(phenylmethyl) ester
• NS00015711
• AKOS015995024
• benzyloctyladipat
• UNII-MR5CLK3Y44
• 3089-55-2
• CS-0152151
• 1-O-octyl 6-O-(phenylmethyl) hexanedioate
• 6-O-benzyl 1-O-octyl hexanedioate
• DS-18487
• ADIMOLL BO
• C21H32O4
• Hexanedioic acid, octyl phenylmethyl ester
• S10637
• MFCD00048940
• MR5CLK3Y44
• AM20040141
• DECACTMEFWAFRE-UHFFFAOYSA-N
• EINECS 221-431-2
• FT-0688403
• Q27284187
• Adipic acid, benzyl octyl ester
• benzyloctyladipate
• Hexanedioic acid, 1-octyl 6-(phenylmethyl) ester; Adipic acid, benzyl octyl ester (6CI,7CI,8CI); Hexanedioic acid, octyl phenylmethyl ester (9CI); Adimoll BO; Benzyl octyl adipate
• DB-253899
• +Expand

• MDL： MFCD00048940
• InChIKey： DECACTMEFWAFRE-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H32O4/c1-2-3-4-5-6-12-17-24-20(22)15-10-11-16-21(23)25-18-19-13-8-7-9-14-19/h7-9,13-14H,2-6,10-12,15-18H2,1H3
• SMILES： CCCCCCCCOC(=O)CCCCC(=O)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 348.23006g/mol
• Surface Charge: 0
• XLogP3: 5.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 16
• Monoisotopic Mass: 348.23006g/mol
• Monoisotopic Mass: 348.23006g/mol
• Topological Polar Surface Area: 52.6Ų
• Heavy Atom Count: 25
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 52.6
• Refractive Index: 1.491
• Boiling Point: 434.2℃ at 760 mmHg
• Flash Point: 206.5°C
• Density: 1.013